N-(2-ethoxyphenyl)-2-((3-ethyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-[(3-ethyl-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C22H21N3O4S/c1-3-25-21(27)20-19(14-9-5-7-11-16(14)29-20)24-22(25)30-13-18(26)23-15-10-6-8-12-17(15)28-4-2/h5-12H,3-4,13H2,1-2H3,(H,23,26)
• InChI Key: FZDVPJAHRWTYSR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=CC=CC=C4OCC
• Molecular Formula: C22H21N3O4S
• Molecular Weight: 423.5 g/mol

Description

N-(2-ethoxyphenyl)-2-((3-ethyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H21N3O4S and its molecular weight is 423.49. The purity is usually 95%.
BenchChem offers high-quality N-(2-ethoxyphenyl)-2-((3-ethyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-ethoxyphenyl)-2-((3-ethyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Bioactivity of Heterocyclic Compounds

• Anti-Inflammatory and Analgesic Agents : Research has explored the synthesis of novel heterocyclic compounds derived from benzofuran precursors, showing significant anti-inflammatory and analgesic activities. These compounds were identified as potent cyclooxygenase-1/2 (COX-1/COX-2) inhibitors, demonstrating high inhibitory activity and selectivity towards COX-2, alongside noteworthy analgesic and anti-inflammatory effects (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Anticancer Activity : Certain pyrimidine derivatives have been synthesized and evaluated for their in vitro cytotoxic activity against a panel of 60 cancer cell lines. One compound in particular exhibited cancer cell growth inhibition, highlighting the therapeutic potential of such compounds in cancer treatment (Al-Sanea, Parambi, & Shaker et al., 2020).

• Antitumor Evaluation : The synthesis of polyfunctionally substituted heterocyclic compounds derived from cyano-N-(tetrahydrobenzo[b]thiophen-2-yl)-acetamide has been conducted, with most compounds revealing high inhibitory effects in antiproliferative activity screening against various human cancer cell lines, indicating their potential in antitumor applications (Shams, Mohareb, & Helal et al., 2010).

• Antimicrobial Activities : The synthesis of thiazole and its fused derivatives has been studied, with the new compounds tested for antimicrobial activity against bacterial and fungal isolates. Several compounds demonstrated significant antimicrobial properties, suggesting their usefulness in developing new antimicrobial agents (Wardkhan, Youssef, & Hamed et al., 2008).